Cas no 25717-12-8 (N-(2-Methylphenyl)-1,3-benzothiazol-2-amine)

• Product Name: N-(2-Methylphenyl)-1,3-benzothiazol-2-amine
• CAS No: 25717-12-8
• MF: C₁₄H₁₂N₂S
• MW: 240.323481559753
• CID: 273376
• PubChem ID: 2360617
• Update Time: 2025-07-18

N-(2-Methylphenyl)-1,3-benzothiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-Benzothiazolamine,N-(2-methylphenyl)-
• BENZOTHIAZOL-2-YL-O-TOLYL-AMINE
• N-(2-Methylphenyl)-1,3-benzothiazol-2-amine
• DTXSID30368241
• CS-0218901
• HMS1399C06
• CHEMBL1339780
• EN300-02418
• N-(o-Tolyl)benzo[d]thiazol-2-amine
• MLS000402427-02
• SCHEMBL1819335
• Enamine_001810
• AB00544197-04
• 25717-12-8
• MLS000402427
• Z56820390
• AKOS000115457
• HMS2532N18
• SMR000263674

• MDL： MFCD02724568
• Inchi： 1S/C14H12N2S/c1-10-6-2-3-7-11(10)15-14-16-12-8-4-5-9-13(12)17-14/h2-9H,1H3,(H,15,16)
• InChI Key： GYIPRXVZIKLZHP-UHFFFAOYSA-N
• SMILES： S1C(=NC2C=CC=CC1=2)NC1C=CC=CC=1C

Computed Properties

• Exact Mass: 240.07226
• Monoisotopic Mass: 240.07211956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 53.2Ų

Experimental Properties

• PSA: 24.92

Additional information on N-(2-Methylphenyl)-1,3-benzothiazol-2-amine

Introduction to N-(2-Methylphenyl)-1,3-benzothiazol-2-amine (CAS No. 25717-12-8)

N-(2-Methylphenyl)-1,3-benzothiazol-2-amine, a compound with the chemical formula C₁₄H₁₃N₂S, is a significant molecule in the field of pharmaceutical chemistry. This compound is identified by its unique CAS number 25717-12-8 and has garnered attention due to its structural and functional properties. The presence of a benzothiazole core and a methylphenyl group makes it a versatile scaffold for various pharmacological applications.

The benzothiazole moiety is a well-known pharmacophore found in numerous bioactive molecules. It is characterized by a fused benzene ring and a thiazole ring, which contributes to its stability and reactivity. The N-(2-methylphenyl) substituent further enhances the compound's potential by introducing lipophilicity and electronic modulation. This combination makes N-(2-methylphenyl)-1,3-benzothiazol-2-amine a promising candidate for drug discovery and development.

In recent years, there has been a surge in research focusing on heterocyclic compounds due to their diverse biological activities. Benzothiazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, anticancer, and antiviral properties. The structural flexibility of the benzothiazole scaffold allows for modifications that can fine-tune its biological activity, making it an attractive choice for medicinal chemists.

One of the most intriguing aspects of N-(2-methylphenyl)-1,3-benzothiazol-2-amine is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. Researchers have explored its utility in creating novel molecules that target specific biological pathways. For instance, studies have shown that derivatives of this compound can interact with enzymes and receptors involved in disease processes, offering a basis for developing new therapeutic strategies.

The methylphenyl group in N-(2-methylphenyl)-1,3-benzothiazol-2-amine plays a crucial role in determining its pharmacokinetic properties. This substituent enhances the compound's solubility and bioavailability, which are critical factors for drug efficacy. Additionally, the electronic nature of the methylphenyl group can influence the compound's interaction with biological targets, potentially leading to improved binding affinity and selectivity.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of N-(2-methylphenyl)-1,3-benzothiazol-2-amine with greater accuracy. Molecular docking studies have revealed that this compound can bind to various protein targets, including those involved in cancer signaling pathways. These findings suggest that N-(2-methylphenyl)-1,3-benzothiazol-2-amine may have therapeutic potential in treating diseases such as breast cancer and leukemia.

The synthesis of N-(2-methylphenyl)-1,3-benzothiazol-2-amine involves multi-step organic reactions that require careful optimization. The benzothiazole core is typically synthesized through cyclization reactions involving thioamides and ketones. The introduction of the methylphenyl group is achieved through nucleophilic substitution or Friedel-Crafts alkylation reactions. These synthetic pathways highlight the compound's complexity and the expertise required to produce it in high yields and purity.

In conclusion, N-(2-methylphenyl)-1,3-benzothiazol-2-amine (CAS No. 25717-12-8) is a structurally interesting molecule with significant potential in pharmaceutical research. Its unique combination of a benzothiazole core and a methylphenyl substituent makes it a valuable scaffold for developing new drugs. Ongoing studies continue to explore its biological activities and synthetic applications, promising exciting advancements in the field of medicinal chemistry.